Cas no 32569-81-6 ([1,1'-Biphenyl]-2,2'-diol, 5,5'-bis(1,1-dimethylethyl)-3,3'-dimethyl-)

[1,1'-Biphenyl]-2,2'-diol, 5,5'-bis(1,1-dimethylethyl)-3,3'-dimethyl- structure
32569-81-6 structure
Product Name:[1,1'-Biphenyl]-2,2'-diol, 5,5'-bis(1,1-dimethylethyl)-3,3'-dimethyl-
CAS No:32569-81-6
MF:C22H30O2
MW:326.472406864166
CID:1451290
PubChem ID:12262644
Update Time:2025-04-20

[1,1'-Biphenyl]-2,2'-diol, 5,5'-bis(1,1-dimethylethyl)-3,3'-dimethyl- Chemical and Physical Properties

Names and Identifiers

    • [1,1'-Biphenyl]-2,2'-diol, 5,5'-bis(1,1-dimethylethyl)-3,3'-dimethyl-
    • 4-tert-butyl-2-(5-tert-butyl-2-hydroxy-3-methylphenyl)-6-methylphenol
    • SCHEMBL19732817
    • DTXSID90482972
    • 32569-81-6
    • Inchi: 1S/C22H30O2/c1-13-9-15(21(3,4)5)11-17(19(13)23)18-12-16(22(6,7)8)10-14(2)20(18)24/h9-12,23-24H,1-8H3
    • InChI Key: BFJFLVLVQASLOC-UHFFFAOYSA-N
    • SMILES: OC1C(C)=CC(=CC=1C1=C(C(C)=CC(=C1)C(C)(C)C)O)C(C)(C)C

Computed Properties

  • Exact Mass: 326.2247
  • Monoisotopic Mass: 326.224580195g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 3
  • Complexity: 377
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 6.9
  • Topological Polar Surface Area: 40.5Ų

Experimental Properties

  • PSA: 40.46
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